1-(3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone

• IUPAC Name: 1-(3-pyrimidin-2-yloxypyrrolidin-1-yl)-2-[3-(trifluoromethyl)phenoxy]ethanone
• InChI: InChI=1S/C17H16F3N3O3/c18-17(19,20)12-3-1-4-13(9-12)25-11-15(24)23-8-5-14(10-23)26-16-21-6-2-7-22-16/h1-4,6-7,9,14H,5,8,10-11H2
• InChI Key: AOISANBEFJQGNW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CC=N2)C(=O)COC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H16F3N3O3
• Molecular Weight: 367.32 g/mol
• CAS No.: 2034251-38-0

Description

1-(3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone is a useful research compound. Its molecular formula is C17H16F3N3O3 and its molecular weight is 367.328. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One study explored the corrosion inhibition efficiency of Schiff bases, including related compounds, for carbon steel in hydrochloric acid. This research is significant for industrial applications where corrosion resistance is crucial, such as in pipelines and containers used in chemical processing. The findings suggest that specific chemical structures, like those related to the compound of interest, can significantly impact their effectiveness as corrosion inhibitors (Hegazy, Hasan, Emara, Bakr, & Youssef, 2012).

Materials Science and Polymer Research

Research into novel polyimides derived from aromatic diamines, including those with structures similar to the compound , has shown promising results. These polyimides exhibit good solubility, thermal stability, and mechanical properties, making them suitable for advanced materials applications. Such materials could be used in the electronics industry for flexible displays, insulating films, and other high-performance components. Notably, fluorinated derivatives of related compounds have been shown to possess outstanding optical transparency and low water uptake, indicating their potential in optoelectronics and coating applications (Yan, Chen, Yan, Huang, Chen, Xu, Yeung, & Yi, 2011).

Organic Synthesis and Chemical Characterization

The compound has been utilized as a building block in organic synthesis, leading to the creation of various novel compounds with potential applications in medicinal chemistry and materials science. For example, research into stereospecific synthesis of pyrrolidines via 1,3-dipolar cycloadditions to sugar-derived enones has provided insights into creating compounds with varied configurations, which could be relevant for pharmaceutical development (Oliveira Udry, Repetto, & Varela, 2014).